1-(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)ethanone” is a complex organic molecule. It contains a tetrazole ring, which is a heterocyclic compound with a 5-member ring containing four nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple functional groups. The compound contains a tetrazole ring, a piperazine ring, and a ketone group . The exact 3D structure may be determined using computational chemistry methods or experimental techniques such as X-ray crystallography .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight and formula . Other properties such as solubility, melting point, and boiling point can be determined experimentally .Scientific Research Applications
Antibacterial and Antifungal Applications
Azole-containing piperazine derivatives, including compounds closely related to 1-(4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)ethanone, have been synthesized and assessed for their antibacterial and antifungal activities. These compounds exhibited moderate to significant activity against various microbial strains, demonstrating potential as broad-spectrum antimicrobial agents. For example, specific derivatives showed remarkable efficacy against all tested strains, with minimal inhibitory concentration (MIC) values comparable to standard drugs like chloramphenicol and fluconazole (Gan, Fang, & Zhou, 2010).
Antitumor Activity
Research on 1,2,4-triazine derivatives bearing piperazine amide moieties, which are structurally similar to the compound , has revealed potential anticancer activities. These compounds were synthesized and evaluated against breast cancer cells (MCF-7) using various methods. Some derivatives showed promising antiproliferative properties, suggesting their utility as anticancer agents (Yurttaş, Demirayak, Ilgın, & Atlı, 2014).
Molecular Interaction Studies
Investigations into the molecular interactions of related compounds with biological receptors, such as the CB1 cannabinoid receptor, have provided insights into their potential pharmacological applications. For example, studies on the antagonist interaction with the CB1 receptor have helped develop pharmacophore models for understanding receptor-ligand interactions, aiding in the design of new therapeutic agents (Shim et al., 2002).
Chirality and Molecular Structure
Research on compounds exhibiting chirality through the N—O bond, similar to the compound of interest, has contributed to the understanding of molecular structures and their implications on biological activity. These studies emphasize the significance of stereochemistry in drug design and development (Hartung, Špehar, Svoboda, & Fuess, 2003).
Future Directions
The future directions for research on this compound could involve further exploration of its potential therapeutic uses, given the anticonvulsant activity of similar compounds . Additionally, more detailed studies on its synthesis, chemical reactions, and physical and chemical properties could provide valuable information for its potential applications.
Properties
IUPAC Name |
1-[4-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17ClN6O/c1-11(22)20-8-6-19(7-9-20)10-14-16-17-18-21(14)13-4-2-12(15)3-5-13/h2-5H,6-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISZFPXJVJHHFHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCN(CC1)CC2=NN=NN2C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17ClN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.